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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097

For researchers, scientists, and professionals in drug development, the meticulous
management and disposal of chemical reagents are fundamental to laboratory safety and
environmental responsibility. This guide provides a comprehensive, step-by-step protocol for
the proper disposal of Furan-3-ylethynyltrimethylsilane, ensuring compliance with safety
regulations and minimizing potential hazards.

Furan-3-ylethynyltrimethylsilane is a combustible liquid that can cause skin and eye
irritation. It is also harmful to aquatic life with long-lasting effects. Adherence to the following
procedures is crucial for the safe handling and disposal of this compound.

Key Safety and Hazard Information

A summary of the essential safety information for Furan-3-ylethynyltrimethylsilane is
presented below. This data has been compiled from the Safety Data Sheet (SDS).
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Property Value Reference
CAS Number 465521-19-1 [1][2]
Molecular Formula C9H120Si [1][2]

Flash Point 65 °C (149.0 °F)
Density 0.906 g/mL at 25 °C [3]
Boiling Point 184-186 °C [3]

Hazard Statements

H315, H319, H335, H413

Precautionary Statements

P261, P264, P271, P273,
P302 + P352, P305 + P351 +
P338

Hazard Classifications

Skin Irrit. 2, Eye Irrit. 2, STOT
SE 3, Aquatic Chronic 4

Signal Word

Warning

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the approved methodology for the safe disposal of Furan-3-

ylethynyltrimethylsilane waste.

1. Personal Protective Equipment (PPE):

o Wear appropriate personal protective equipment, including chemical-resistant gloves (nitrile

or neoprene), safety goggles, and a lab coat.[4]

 All handling of this compound and its waste should be conducted in a well-ventilated

chemical fume hood.[4]

2. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for Furan-3-
ylethynyltrimethylsilane and any materials contaminated with it (e.g., pipette tips,
contaminated gloves, absorbent materials).

The container must be compatible with flammable organic compounds. A high-density
polyethylene (HDPE) or glass container is recommended.

Do not mix this waste with other waste streams unless explicitly approved by your
institution's Environmental Health and Safety (EHS) department.[5]

. Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "Furan-3-
ylethynyltrimethylsilane,” and the associated hazard pictograms (e.g., exclamation mark
for irritant).

Include the date of waste accumulation.

. Storage:

Store the sealed waste container in a designated satellite accumulation area for flammable
liquids.[5]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[6]

. Disposal Pathway:

Never dispose of Furan-3-ylethynyltrimethylsilane down the drain or in regular solid
waste.[5] This can lead to environmental contamination and poses a fire hazard.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.[5][6]

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent, such as vermiculite,
sand, or commercial sorbent pads.[4]
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e Collect the contaminated absorbent material in a sealed, labeled hazardous waste container
for disposal.[5]

o For larger spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Furan-

3-ylethynyltrimethylsilane.
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Disposal Workflow for Furan-3-ylethynyltrimethylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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